2-(Chloromethyl)-1-methyl-1H-benzo[d]imidazole hydrochloride

• IUPAC Name: 2-(chloromethyl)-1-methylbenzimidazole;hydrochloride
• InChI: InChI=1S/C9H9ClN2.ClH/c1-12-8-5-3-2-4-7(8)11-9(12)6-10;/h2-5H,6H2,1H3;1H
• InChI Key: GZPFUBWTJVWDQM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CCl.Cl
• Molecular Formula: C9H10Cl2N2
• Molecular Weight: 217.09 g/mol
• CAS RN: 19412-48-7

Description

2-(Chloromethyl)-1-methyl-1H-imidazole hydrochloride is a chemical compound with the empirical formula C5H8Cl2N2. It is a derivative of imidazole, a five-membered ring with two nitrogen atoms at positions 1 and 3, and three carbon atoms.

Synthesis Analysis

The synthesis of 2-chloromethyl-1H-benzimidazole derivatives involves condensing 2-chloromethyl-1H-benzimidazole with different aromatic amines and heterocycles. This process has been used to prepare a variety of imidazole derivatives for different therapeutic actions.

Molecular Structure Analysis

Structural studies on 2-chloromethyl-1H-benzimidazole hydrochloride have been performed extensively by X-ray crystallography, (1)H NMR, FT-IR, UV/vis, and elemental analysis. The compound crystallizes in a monoclinic space group P2(1)/c with a=7.1982 (3) Å, b=9.4513 (5) Å.

Chemical Reactions Analysis

Imidazole derivatives are key components to functional molecules that are used in a variety of everyday applications. They are synthesized through regiocontrolled synthesis, which focuses on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

The empirical formula of 2-(Chloromethyl)-1-methyl-1H-imidazole hydrochloride is C5H8Cl2N2. The molecular weight is 167.04. More detailed physical and chemical properties may require specific experimental measurements.

Scientific Research Applications

Analgesic and Anti-inflammatory Applications

Benzimidazole derivatives, such as "2-(Chloromethyl)-1-methyl-1H-benzo[d]imidazole hydrochloride," have been studied for their potential analgesic and anti-inflammatory properties. A series of 2-methylaminobenzimidazole derivatives were synthesized and evaluated for their analgesic and anti-inflammatory activities in animal models. Compounds showed significant analgesic and anti-inflammatory activities compared to standard drugs, highlighting the potential of benzimidazole derivatives in developing new therapeutic agents for pain and inflammation management (Achar, Hosamani, & Seetharamareddy, 2010).

Antitumor Activity

Research on benzimidazole derivatives has also revealed their potential antitumor properties. Studies on compounds such as chlorimidazine, which shares structural similarities with "this compound," have shown promising antitumor activity in various mouse tumor systems, including leukaemias and carcinomas. These findings suggest that benzimidazole derivatives could be explored further as potential antitumor agents (Mircheva & Pantev, 1985).

Antifungal and Antimycotic Applications

Benzimidazole derivatives have been investigated for their antifungal and antimycotic activities. Studies on compounds like sertaconazole, which is structurally related to "this compound," have demonstrated effective treatment of conditions like Pityriasis versicolor and cutaneous dermatophytosis. These studies highlight the potential of benzimidazole derivatives in topical therapies for fungal infections (Nasarre et al., 1992) (Pedragosa et al., 1992).

Mechanism of Action

Imidazole core scaffold contains three carbon atoms, and two nitrogen with electronic-rich characteristics that are responsible for readily binding with a variety of enzymes, proteins, and receptors. This makes imidazole-derived compounds promising for treating various diseases.

Safety and Hazards

Safety data sheets indicate that 2-(Chloromethyl)-1-methyl-1H-imidazole hydrochloride may be harmful if swallowed and can cause severe skin burns and eye damage. It may also cause respiratory irritation. It is recommended to avoid contact with skin, eyes, or clothing, and to use the compound only in a well-ventilated area.

Future Directions

The rapid expansion of imidazole-based medicinal chemistry suggests the promising and potential therapeutic values of imidazole-derived compounds for treating incurable diseases. Future research may focus on designing and discovering more potent and efficacious imidazole compounds based on the reported derivatives, their ADME profiles, and bioavailability scores.